2-(benzylthio)-N-(2-ethoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 3-benzylsulfanyl-N-(2-ethoxyphenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C29H30N4O2S/c1-2-35-25-16-10-9-15-24(25)30-28(34)33-19-17-29(18-20-33)31-26(23-13-7-4-8-14-23)27(32-29)36-21-22-11-5-3-6-12-22/h3-16H,2,17-21H2,1H3,(H,30,34)
• InChI Key: LHVYBXKCRLHKAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC3(CC2)N=C(C(=N3)SCC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C29H30N4O2S
• Molecular Weight: 498.6 g/mol

Description

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been involved in [3 + 2] annulation reactions.

Scientific Research Applications

Antiviral Applications

Spirothiazolidinone derivatives, closely related in structure to the compound , have been designed and synthesized for their antiviral activity. Some of these compounds showed promising results against influenza A/H3N2 virus and human coronavirus 229E, highlighting the potential of spiro-compounds as versatile scaffolds for developing new classes of antiviral molecules (Apaydın et al., 2020). Furthermore, another study on 1-thia-4-azaspiro[4.5]decan-3-one derivatives indicated inhibition of human coronavirus replication, pointing towards the significance of such structures in antiviral drug development (Apaydın et al., 2019).

Antimicrobial Activities

The synthesis and evaluation of antimicrobial activities have been a focal point of research involving spiro-compounds. New derivatives of carbo(hetero)cyclospirobutanoic lactones, for example, have shown significant antimicrobial activity, underscoring the therapeutic potential of these compounds in combating microbial infections (Kuroyan et al., 1995). Another study involving the synthesis of new spiro[4.5]dec-2-enes containing 1,2,4-triazole, piperidine, and sulfonamide moieties reported compounds with significant antimicrobial activity, highlighting the importance of structural variation in enhancing bioactivity (Dalloul et al., 2017).

Anticonvulsant Activity

Research into the anticonvulsant activity of spiro compounds, particularly those containing fluorinated N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives, has shown promising results. These studies suggest that incorporating fluoro or trifluoromethyl substituents can significantly enhance the anticonvulsant properties of these molecules (Obniska et al., 2006).